Cas no 2309447-55-8 (Tert-butyl 2-{[8-(2-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[8-(2-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate
• CAS No: 2309447-55-8
• MF: C₂₀H₂₉BrN₂O₃
• MW: 425.35986495018
• CID: 5864853
• PubChem ID: 165801754
• Update Time: 2025-06-08

Tert-butyl 2-{[8-(2-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{[8-(2-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate
• 2309447-55-8
• EN300-7429380
• Tert-butyl 2-{[8-(2-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate

• Inchi： 1S/C20H29BrN2O3/c1-18(2,3)26-16(24)13-25-20(15-5-4-11-23-17(15)21)8-6-19(7-9-20)10-12-22-14-19/h4-5,11,22H,6-10,12-14H2,1-3H3
• InChI Key： NAPWWMVHIOGVIT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CCC2(CNCC2)CC1)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 424.13616g/mol
• Monoisotopic Mass: 424.13616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.4Ų

Additional information on Tert-butyl 2-{[8-(2-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate

Professional Introduction to Tert-butyl 2-{[8-(2-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate (CAS No: 2309447-55-8)

Tert-butyl 2-{[8-(2-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate, with the CAS number 2309447-55-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in drug design, particularly in the synthesis of bioactive molecules that target specific biological pathways. The structural complexity of Tert-butyl 2-{[8-(2-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate makes it a valuable intermediate in the creation of novel therapeutic agents.

The molecular structure of this compound features a spirocyclic framework, which is a key feature that contributes to its unique chemical and biological properties. The spirocyclic core, specifically azaspiro[4.5]decane, provides a rigid scaffold that can enhance the binding affinity and selectivity of the molecule towards its intended biological target. This structural motif has been extensively studied for its role in improving pharmacokinetic profiles and reducing off-target effects in drug candidates.

In recent years, there has been a growing interest in the development of small molecule inhibitors that modulate protein-protein interactions (PPIs). Tert-butyl 2-{[8-(2-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate has been identified as a promising candidate for this purpose due to its ability to interact with specific PPIs through its unique structural features. The presence of both bromopyridine and azaspiro moieties allows for diverse chemical modifications, enabling researchers to fine-tune the properties of the molecule for optimal biological activity.

One of the most compelling aspects of Tert-butyl 2-{[8-(2-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The spirocyclic core and the bromopyridine substituent are particularly well-suited for interacting with the active sites of kinases, making this compound a valuable tool in the search for new anticancer agents.

Recent studies have demonstrated the efficacy of Tert-butyl 2-{[8-(2-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate in inhibiting the activity of specific kinases both in vitro and in vivo. These studies have shown that the compound can disrupt signaling pathways involved in cell proliferation and survival, leading to potent antitumor effects. The ability to modulate these pathways without significant off-target effects is a critical factor in the development of effective anticancer therapies.

The synthesis of Tert-butyl 2-{[8-(2-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through a reaction between two precursors, followed by functionalization with the bromopyridine moiety. The final step involves introducing the acetate group at the appropriate position on the molecule. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.

The use of computational methods has been instrumental in understanding the structure-property relationships of Tert-butyl 2-{[8-(2-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yloxy}acetate. Molecular modeling techniques have been employed to predict how different structural modifications will affect the biological activity of the compound. These predictions have guided synthetic efforts and have helped identify lead compounds for further optimization.

In conclusion, Tert-butyl 2-{[8-(2-bromopyridin-3-y1)-azaspiro[4.5]decan-8-yloxy}acetate (CAS No: 2309447-55-8) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases, particularly cancer. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.